Cas no 391875-21-1 (N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide)

• Product Name: N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide
• CAS No: 391875-21-1
• MF: C₁₆H₁₅N₃OS₂
• MW: 329.43980050087
• CID: 6325112
• PubChem ID: 3366867
• Update Time: 2025-08-05

N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide
• Oprea1_744751
• N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]naphthalene-2-carboxamide
• AKOS024578329
• AB00667966-01
• N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide
• F0470-0379
• 391875-21-1
• N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)-2-naphthamide

• Inchi： 1S/C16H15N3OS2/c1-2-9-21-16-19-18-15(22-16)17-14(20)13-8-7-11-5-3-4-6-12(11)10-13/h3-8,10H,2,9H2,1H3,(H,17,18,20)
• InChI Key： LGRCOHIXZWOLSV-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2=CC=C3C=CC=CC3=C2)=O)S1)CCC

Computed Properties

• Exact Mass: 329.06565446g/mol
• Monoisotopic Mass: 329.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide

Comprehensive Overview of N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide (CAS No. 391875-21-1)

N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide, with the CAS number 391875-21-1, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a naphthalene core with a 1,3,4-thiadiazole moiety, linked via a carboxamide group. Its distinctive architecture makes it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

The compound's propylsulfanyl side chain enhances its solubility and bioavailability, which are critical factors in pharmaceutical applications. Researchers have explored its potential as a kinase inhibitor, given its ability to interact with specific enzyme active sites. This property aligns with current trends in personalized medicine, where targeted therapies are increasingly sought after for conditions like cancer and autoimmune diseases. The rise of AI-driven drug discovery has further amplified interest in such structurally complex molecules, as computational models can predict their interactions with biological targets more efficiently.

From a material science perspective, N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide exhibits intriguing electronic properties due to its conjugated system. This makes it a potential candidate for organic semiconductors and photovoltaic materials, areas that are currently booming with the global push toward renewable energy solutions. The compound's ability to form stable thin films could be leveraged in the development of next-generation flexible electronics, a market projected to grow exponentially in the coming years.

The synthesis of CAS 391875-21-1 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for such compounds, minimizing hazardous byproducts and energy consumption. This aligns with the broader chemical industry's shift toward environmentally friendly practices, a topic that dominates current discussions in both academic and industrial circles.

Analytical characterization of N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are essential for its intended applications. The growing availability of high-throughput screening technologies has accelerated the evaluation of such compounds, enabling researchers to quickly assess their potential across multiple applications.

In the pharmaceutical sector, derivatives of 1,3,4-thiadiazole have shown remarkable biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased patent activity around CAS 391875-21-1 and its analogs, particularly in jurisdictions with strong intellectual property protections for novel chemical entities. The compound's potential as a lead compound for drug development continues to attract investment from both academic institutions and pharmaceutical companies.

From a commercial standpoint, the demand for specialized organic compounds like N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide is on the rise, driven by the expanding contract research organization (CRO) market and the increasing outsourcing of chemical synthesis by pharmaceutical firms. Suppliers catering to this niche market emphasize stringent quality control measures and regulatory compliance, particularly for compounds intended for preclinical research.

The stability profile of 391875-21-1 under various environmental conditions has been a subject of study, with particular attention to its photostability and thermal degradation patterns. Such data is crucial for determining appropriate storage conditions and shelf life, especially when the compound is intended for long-term research projects or commercial distribution. Recent studies have also explored its compatibility with various excipients and formulation aids, broadening its potential applications in drug delivery systems.

As research into heterocyclic compounds continues to advance, N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide stands out as a versatile building block for further chemical modifications. Its structural features allow for diverse derivatization strategies, enabling medicinal chemists to fine-tune its properties for specific applications. This adaptability is particularly valuable in the current era of combinatorial chemistry and fragment-based drug design, where molecular diversity is key to discovering novel bioactive compounds.

The global market for specialized chemical intermediates like CAS 391875-21-1 is influenced by several factors, including regional research funding trends, pharmaceutical industry pipelines, and technological advancements in synthetic chemistry. Market analysts observe growing interest in such compounds across North America, Europe, and Asia-Pacific regions, with particular strength in emerging biotech hubs. The compound's potential applications in both life sciences and material science sectors contribute to its steady market demand.

Looking forward, N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide is poised to remain relevant in chemical research due to its structural uniqueness and demonstrated potential across multiple applications. Ongoing studies continue to uncover new aspects of its chemical behavior and biological activity, ensuring its place in the toolkit of researchers working at the intersection of organic chemistry and applied sciences. As synthetic methodologies evolve and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly expand.